Cas no 104292-92-4 (5H-Thieno[2,3-c]pyran-5,7(4H)-dione)

• Product Name: 5H-Thieno[2,3-c]pyran-5,7(4H)-dione
• CAS No: 104292-92-4
• MF: C₇H₄O₃S
• MW: 168.169860839844
• CID: 1142024
• PubChem ID: 13546406
• Update Time: 2025-06-08

5H-Thieno[2,3-c]pyran-5,7(4H)-dione Chemical and Physical Properties

Names and Identifiers

• 5H-Thieno[2,3-c]pyran-5,7(4H)-dione
• SCHEMBL2781075
• 4H-Thieno[2,3-c]pyran-5,7-dione
• XCJXKLAHBPQLRB-UHFFFAOYSA-N
• 4H,5H,7H-thieno[2,3-c]pyran-5,7-dione
• 104292-92-4

• Inchi： 1S/C7H4O3S/c8-5-3-4-1-2-11-6(4)7(9)10-5/h1-2H,3H2
• InChI Key： XCJXKLAHBPQLRB-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=O)OC(C2)=O

Computed Properties

• Exact Mass: 167.98812
• Monoisotopic Mass: 167.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.37

Additional information on 5H-Thieno[2,3-c]pyran-5,7(4H)-dione

Chemical Profile of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione (CAS No. 104292-92-4)

5H-Thieno[2,3-c]pyran-5,7(4H)-dione, identified by its Chemical Abstracts Service number CAS No. 104292-92-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural framework and potential biological activities. This compound belongs to the thienopyranone class, a subset of nitrogen-containing heterocycles that exhibit a broad spectrum of pharmacological properties. The presence of a thiophene ring fused with a pyranone core imparts distinctive electronic and steric characteristics, making it a valuable scaffold for drug discovery.

The molecular structure of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione consists of a six-membered thiophene ring connected to a five-membered pyranone ring, with carbonyl groups at the 5- and 7-positions. This arrangement creates multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. The compound’s dual functionality has positioned it as a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological potential of thienopyranone derivatives. Studies have indicated that these compounds exhibit a range of biological effects, including anti-inflammatory, antioxidant, and anticancer properties. The mechanism behind these effects often involves interactions with specific enzymes and receptors, modulating pathways critical for disease progression.

One of the most compelling aspects of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione is its structural versatility. Researchers have leveraged this compound as a precursor for synthesizing novel molecules with enhanced pharmacological profiles. For instance, modifications at the 5- and 7-position carbonyl groups have been explored to improve solubility, bioavailability, and target specificity. Such structural optimizations are essential for advancing candidates from preclinical to clinical development.

The synthesis of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione typically involves multi-step organic reactions starting from readily available thiophene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the desired heterocyclic framework efficiently. These synthetic routes highlight the compound’s feasibility for large-scale production and further derivatization.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches complement experimental efforts by predicting structural modifications that could enhance pharmacological activity.

In the realm of drug discovery, thienopyranones have been recognized for their ability to modulate key signaling pathways involved in cancer and inflammation. Preclinical studies have demonstrated that certain derivatives of this class exhibit inhibitory effects on enzymes such as COX-2 and NF-κB, which are central mediators of inflammation and pain. The potential of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione to serve as a foundation for such therapeutics remains an active area of research.

The pharmaceutical industry continues to invest in developing novel heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 5H-Thieno[2,3-c]pyran-5,7(4H)-dione exemplifies how structurally complex molecules can be harnessed for therapeutic purposes. Its unique combination of functional groups offers multiple opportunities for chemical manipulation, fostering innovation in medicinal chemistry.

As research progresses, the applications of thienopyranone derivatives are expected to expand into other therapeutic areas beyond oncology and inflammation management. Investigating their potential in neurodegenerative diseases and infectious disorders represents an exciting frontier for future studies. The chemical diversity inherent in this scaffold ensures its continued relevance in addressing unmet medical needs.

The development of 5H-Thieno[2,3-c]pyran-5,7(4H)-dione and its analogs underscores the importance of interdisciplinary collaboration between synthetic chemists、biologists、and pharmacologists. By integrating experimental data with computational modeling，researchers can accelerate the discovery pipeline， bringing new treatments to patients more efficiently.

In conclusion，CAS No. 104292-92-4 represents a structurally intriguing compound with significant pharmaceutical promise。The versatility of 5H-Thieno[2，3-c]pyran-5，7(4H)-dione as a scaffold for drug development highlights its potential to address various diseases。Continued exploration into its pharmacological properties will undoubtedly yield valuable insights，contributing to advancements in modern medicine。